Cas no 715-31-1 (2-(Pentafluorophenyl)propan-2-ol)

2-(Pentafluorophenyl)propan-2-ol structure
715-31-1 structure
Product Name:2-(Pentafluorophenyl)propan-2-ol
CAS No:715-31-1
MF:C9H7F5O
MW:226.143300294876
MDL:MFCD00039613
CID:576945
PubChem ID:262950
Update Time:2025-04-19

2-(Pentafluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2,3,4,5,6-pentafluoro-a,a-dimethyl-
    • 2-(2,3,4,5,6-pentafluorophenyl)propan-2-ol
    • 2-(Pentafluorophenyl)-2-propanol
    • 2-(pentafluorophenyl)propan-2-ol
    • AC1L68M6
    • AC1Q4N56
    • CTK5D4532
    • MolPort-001-776-160
    • NSC97018
    • 715-31-1
    • MFCD00039613
    • C9H7F5O
    • AKOS015853261
    • NSC-97018
    • CS-0272899
    • DTXSID00294548
    • FT-0608890
    • EN300-1836590
    • 2-(Perfluorophenyl)propan-2-ol
    • DB-055545
    • 2-(Pentafluorophenyl)propan-2-ol
    • MDL: MFCD00039613
    • Inchi: 1S/C9H7F5O/c1-9(2,15)3-4(10)6(12)8(14)7(13)5(3)11/h15H,1-2H3
    • InChI Key: KGZQNFRUGHFDNR-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1C(C)(C)O)F)F)F)F

Computed Properties

  • Exact Mass: 226.04200
  • Monoisotopic Mass: 226.04170565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Melting Point: 78-80
  • Boiling Point: 74°C 4mm
  • Refractive Index: 1.4465
  • PSA: 20.23000
  • LogP: 2.60950

2-(Pentafluorophenyl)propan-2-ol Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Safety Term:R26;R36/37/39
  • Risk Phrases:R36/37/38

2-(Pentafluorophenyl)propan-2-ol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-(Pentafluorophenyl)propan-2-ol Pricemore >>

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